Cas no 921918-02-7 (2-ethoxy-N-(2-{5-(3-nitrophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide)

• Product Name: 2-ethoxy-N-(2-{5-(3-nitrophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide
• CAS No: 921918-02-7
• MF: C₁₈H₂₀N₆O₅
• MW: 400.388603210449
• CID: 6068168
• PubChem ID: 42391558
• Update Time: 2025-07-14

2-ethoxy-N-(2-{5-(3-nitrophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(2-{5-(3-nitrophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide
• 2-ethoxy-N-[2-[5-[(3-nitrophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• 2-ethoxy-N-(2-(5-(3-nitrobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide
• AKOS024639636
• 2-ethoxy-N-(2-{5-[(3-nitrophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide
• F2323-0880
• 921918-02-7

• Inchi： 1S/C18H20N6O5/c1-2-29-11-16(25)19-6-7-23-17-15(9-21-23)18(26)22(12-20-17)10-13-4-3-5-14(8-13)24(27)28/h3-5,8-9,12H,2,6-7,10-11H2,1H3,(H,19,25)
• InChI Key： UKZPKSJLTIZENT-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=N1)C(=O)N(CC1=CC=CC([N+]([O-])=O)=C1)C=N2)(=O)COCC

Computed Properties

• Exact Mass: 400.14951776g/mol
• Monoisotopic Mass: 400.14951776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-ethoxy-N-(2-{5-(3-nitrophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide

Introduction to 2-Ethoxy-N-(2-{5-(3-Nitrophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide (CAS No. 921918-02-7)

2-Ethoxy-N-(2-{5-(3-nitrophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide, also known by its CAS number 921918-02-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive research and development.

The molecular structure of 2-Ethoxy-N-(2-{5-(3-nitrophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide includes a pyrazolo[3,4-d]pyrimidine core, which is a common scaffold in many bioactive molecules. The presence of the nitrophenyl group and the ethoxy substituent further enhances its chemical diversity and biological activity. These structural elements contribute to the compound's ability to interact with various biological targets, including enzymes and receptors.

Recent studies have highlighted the potential therapeutic applications of this compound. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-Ethoxy-N-(2-{5-(3-nitrophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation.

The pharmacokinetic properties of 2-Ethoxy-N-(2-{5-(3-nitrophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide have also been studied in detail. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-Ethoxy-N-(2-{5-(3-nitrophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings have paved the way for more advanced clinical studies.

The development of new drugs based on this compound is an ongoing process that involves collaboration between academic researchers and pharmaceutical companies. The interdisciplinary nature of this research highlights the importance of integrating knowledge from various fields such as organic synthesis, computational chemistry, and molecular biology. By leveraging these diverse expertise areas, scientists aim to optimize the chemical structure of 2-Ethoxy-N-(2-{5-(3-nitrophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide to enhance its therapeutic index and reduce potential side effects.

In conclusion, 2-Ethoxy-N-(2-{5-(3-nitrophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide (CAS No. 921918-02-7) represents a promising candidate for the treatment of inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities make it a valuable asset in the ongoing quest for more effective therapeutic interventions. As research continues to advance our understanding of this compound's mechanisms of action and clinical applications, it holds great potential to improve patient outcomes and contribute to medical advancements.